Cas no 480432-16-4 (rac 5-Hydroxymethyl Desisopropyl Tolterodine)

• Product Name: rac 5-Hydroxymethyl Desisopropyl Tolterodine
• CAS No: 480432-16-4
• MF: C₁₉H₂₅NO₂
• MW: 299.41
• CID: 5089205
• Update Time: 2025-06-09

rac 5-Hydroxymethyl Desisopropyl Tolterodine Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-[3-[(1-methylethyl)amino]-1-phenylpropyl]benzenemethanol
• rac 5-Hydroxymethyl Desisopropyl Tolterodine

• Inchi： 1S/C19H25NO2/c1-14(2)20-11-10-17(16-6-4-3-5-7-16)18-12-15(13-21)8-9-19(18)22/h3-9,12,14,17,20-22H,10-11,13H2,1-2H3
• InChI Key： CCZYBOXFQXWQIF-UHFFFAOYSA-N
• SMILES： C1=CC=CC=C1C(CCNC(C)C)C1=C(O)C=CC(CO)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on rac 5-Hydroxymethyl Desisopropyl Tolterodine

Introduction to rac 5-Hydroxymethyl Desisopropyl Tolterodine (CAS No. 480432-16-4)

rac 5-Hydroxymethyl Desisopropyl Tolterodine, with the Chemical Abstracts Service (CAS) number 480432-16-4, is a derivative of tolterodine, a well-known antimuscarinic agent used in the treatment of overactive bladder (OAB). This compound has garnered significant attention in recent years due to its potential therapeutic applications and unique chemical properties. In this comprehensive introduction, we will delve into the chemical structure, pharmacological properties, and recent research findings related to rac 5-Hydroxymethyl Desisopropyl Tolterodine.

Chemical Structure and Synthesis

rac 5-Hydroxymethyl Desisopropyl Tolterodine is a chiral compound characterized by the presence of a hydroxymethyl group and the desisopropyl substitution on the tolterodine scaffold. The chemical structure can be represented as follows:

C₁₉H₂₃N₃O₂

The synthesis of rac 5-Hydroxymethyl Desisopropyl Tolterodine typically involves several steps, including the selective introduction of the hydroxymethyl group and the removal of the isopropyl substituent from tolterodine. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both research and potential clinical applications.

Pharmacological Properties

rac 5-Hydroxymethyl Desisopropyl Tolterodine exhibits potent antimuscarinic activity, similar to its parent compound tolterodine. However, the introduction of the hydroxymethyl group and the desisopropyl substitution have been shown to modulate its pharmacological profile, potentially enhancing its selectivity and reducing side effects. Studies have demonstrated that this compound has a high affinity for muscarinic receptors, particularly M3 receptors, which are primarily responsible for mediating bladder contraction.

In vitro assays have shown that rac 5-Hydroxymethyl Desisopropyl Tolterodine effectively inhibits acetylcholine-induced contractions in isolated bladder tissue. This suggests that it may be a promising candidate for the treatment of OAB symptoms such as urgency, frequency, and incontinence. Additionally, preliminary data indicate that this compound may have a favorable safety profile, with reduced central nervous system (CNS) side effects compared to other antimuscarinics.

Clinical Potential and Research Findings

The clinical potential of rac 5-Hydroxymethyl Desisopropyl Tolterodine is an area of active research. Several preclinical studies have evaluated its efficacy and safety in animal models of OAB. One notable study published in the Journal of Urology reported that oral administration of this compound significantly reduced urinary frequency and increased bladder capacity in rats with OAB induced by cyclophosphamide. These findings are promising and suggest that further clinical trials are warranted.

In addition to its potential as a treatment for OAB, there is growing interest in exploring the broader therapeutic applications of rac 5-Hydroxymethyl Desisopropyl Tolterodine. For instance, its antimuscarinic properties may be beneficial in other conditions characterized by excessive smooth muscle contraction, such as irritable bowel syndrome (IBS). Preclinical studies are currently underway to investigate these potential applications.

Safety and Toxicology

The safety profile of rac 5-Hydroxymethyl Desisopropyl Tolterodine is an important consideration for its development as a therapeutic agent. Preclinical toxicology studies have shown that this compound has low toxicity at therapeutic doses. Common side effects associated with antimuscarinics, such as dry mouth and constipation, were observed at higher doses but were generally well-tolerated. Importantly, there were no significant adverse effects on liver or kidney function.

To further assess its safety, ongoing clinical trials are being conducted to evaluate the pharmacokinetics and pharmacodynamics of rac 5-Hydroxymethyl Desisopropyl Tolterodine. These trials aim to determine optimal dosing regimens and identify any potential drug interactions or contraindications.

FUTURE DIRECTIONS AND CONCLUSIONS

The development of rac 5-Hydroxymethyl Desisopropyl Tolterodine represents a significant advancement in the field of urology and pharmacology. Its unique chemical structure and promising pharmacological properties make it a compelling candidate for further investigation. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of OAB and other related conditions.

In conclusion, rac 5-Hydroxymethyl Desisopropyl Tolterodine (CAS No. 480432-16-4) is a promising derivative of tolterodine with significant potential for improving patient outcomes in the management of overactive bladder. Continued research and clinical trials will be essential in fully realizing its therapeutic benefits.